5-methyl-7-phenyl-2,4-di(piperidin-1-yl)-2,7-dihydro-1H-pyrazolo[3,4-d][1,3,2]diazaphosphinine 2-sulfide
Catalog No.
S11924834
CAS No.
M.F
C21H29N6PS
M. Wt
428.5 g/mol
Availability
In Stock
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Product Name
5-methyl-7-phenyl-2,4-di(piperidin-1-yl)-2,7-dihydro-1H-pyrazolo[3,4-d][1,3,2]diazaphosphinine 2-sulfide
IUPAC Name
5-methyl-7-phenyl-2,4-di(piperidin-1-yl)-2-sulfanylidene-1H-pyrazolo[3,4-d][1,3,2]diazaphosphinine
Molecular Formula
C21H29N6PS
Molecular Weight
428.5 g/mol
InChI
InChI=1S/C21H29N6PS/c1-17-19-20(25-13-7-3-8-14-25)23-28(29,26-15-9-4-10-16-26)24-21(19)27(22-17)18-11-5-2-6-12-18/h2,5-6,11-12H,3-4,7-10,13-16H2,1H3,(H,23,24,29)
InChI Key
VKIVKANGRAJZPM-UHFFFAOYSA-N
Canonical SMILES
CC1=NN(C2=C1C(=NP(=S)(N2)N3CCCCC3)N4CCCCC4)C5=CC=CC=C5
XLogP3
5.1
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
428.19120312 g/mol
Monoisotopic Mass
428.19120312 g/mol
Heavy Atom Count
29
Dates
Last modified: 08-09-2024
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